Cas no 14311-34-3 (methyl 2-(4-bromonaphthalen-1-yl)acetate)

• Product Name: methyl 2-(4-bromonaphthalen-1-yl)acetate
• CAS No: 14311-34-3
• MF: C₁₃H₁₁BrO₂
• MW: 279.129243135452
• CID: 2116426
• PubChem ID: 22711823
• Update Time: 2025-11-01

methyl 2-(4-bromonaphthalen-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-bromonaphthalen-1-yl)acetate
• SCHEMBL694934
• (4-Bromo-naphthalen-1-yl)-acetic acid methyl ester
• DA-33191
• AZHDFJVTCVTQIZ-UHFFFAOYSA-N
• 14311-34-3

• Inchi： 1S/C13H11BrO2/c1-16-13(15)8-9-6-7-12(14)11-5-3-2-4-10(9)11/h2-7H,8H2,1H3
• InChI Key： AZHDFJVTCVTQIZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)OC)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 277.99424Da
• Monoisotopic Mass: 277.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-(4-bromonaphthalen-1-yl)acetate

Methyl 2-(4-bromonaphthalen-1-yl)acetate (CAS No. 14311-34-3): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 2-(4-bromonaphthalen-1-yl)acetate, identified by its chemical abstracts service number CAS No. 14311-34-3, is a significant compound in the realm of chemical biology and medicinal chemistry. This organic ester, featuring a naphthalene core substituted with a bromine atom at the 4-position and an acetyl group at the 2-position, has garnered considerable attention due to its structural versatility and functional utility. The compound's unique structural motifs make it a valuable building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The naphthalene scaffold is a privileged structure in medicinal chemistry, known for its ability to interact favorably with biological targets such as enzymes and receptors. The presence of the bromine atom at the 4-position enhances the reactivity of the molecule, making it amenable to various cross-coupling reactions, which are pivotal in constructing complex organic frameworks. These reactions include Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, among others, enabling the facile introduction of diverse substituents into the naphthalene core.

One of the most compelling applications of methyl 2-(4-bromonaphthalen-1-yl)acetate lies in its role as an intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its utility in generating derivatives with potential pharmaceutical applications. For instance, researchers have utilized this compound to develop novel inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The bromine substituent serves as a handle for further functionalization, allowing chemists to tailor the molecular properties of their target compounds.

In addition to its role in drug discovery, methyl 2-(4-bromonaphthalen-1-yl)acetate has found applications in materials science. The naphthalene moiety contributes to the compound's ability to form stable π-stacking interactions, making it a candidate for use in organic electronics and photovoltaic devices. These interactions are crucial for optimizing charge transport properties in materials used for light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The acetyl group at the 2-position can also be modified to introduce additional functional groups, further enhancing the material's performance characteristics.

The synthesis of methyl 2-(4-bromonaphthalen-1-yl)acetate typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route begins with the bromination of naphthalene followed by esterification with acetic anhydride or acetyl chloride. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the bromonaphthalene moiety onto an acetic acid derivative. These synthetic strategies highlight the compound's accessibility and flexibility, making it a preferred choice for both academic and industrial research.

Recent advancements in synthetic methodologies have further expanded the utility of methyl 2-(4-bromonaphthalen-1-yl)acetate. Transition-metal-catalyzed reactions, particularly those involving palladium and copper catalysts, have enabled unprecedented levels of functionalization on the naphthalene core. These techniques have opened new avenues for designing molecules with tailored biological activities. For example, researchers have successfully incorporated heterocyclic rings and other complex moieties into the naphthalene framework using these advanced synthetic approaches.

The compound's significance is further underscored by its presence in several patents and published literature. Researchers worldwide have leveraged methyl 2-(4-bromonaphthalen-1-yl)acetate to develop novel compounds with applications ranging from pharmaceuticals to agrochemicals. Its versatility as a synthetic intermediate has made it a cornerstone in many research programs aimed at discovering new bioactive molecules.

In conclusion, methyl 2-(4-bromonaphthalen-1-yl)acetate (CAS No. 14311-34-3) is a multifaceted compound with broad utility in chemical biology and medicinal chemistry. Its unique structural features enable it to serve as a versatile building block for synthesizing complex molecules with potential therapeutic applications. The ongoing development of new synthetic methodologies continues to enhance its utility, making it an indispensable tool for researchers striving to push the boundaries of drug discovery and materials science.